Cas no 2229378-20-3 (2-methyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 2-methyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2229378-20-3
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 6447187
• PubChem ID: 165964435
• Update Time: 2025-10-21

2-methyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• 2-methyl-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol
• EN300-1954880
• 2229378-20-3

• Inchi： 1S/C8H11F3N2O/c1-7(2,14)3-5-4-12-13-6(5)8(9,10)11/h4,14H,3H2,1-2H3,(H,12,13)
• InChI Key： HRTHUEDJNQPORZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC(C)(C)O)(F)F

Computed Properties

• Exact Mass: 208.08234746g/mol
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-methyl-1-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol

2-Methyl-1-(3-Trifluoromethyl)-1H-Pyrazol-4-Yl Propan-2-Ol: A Comprehensive Overview

The compound with CAS No. 2229378-20-3, commonly referred to as 2-methyl-1-(3-trifluoromethyl)-1H-pyrazol-4-yl propan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a trifluoromethyl group and a methyl-substituted propanol moiety. Its structure endows it with intriguing chemical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 2-methyl-1-(3-trifluoromethyl)-1H-pyrazol-4-yl propan-2-ol in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group is known to enhance the stability and bioavailability of compounds, while the pyrazole ring provides a platform for hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. These attributes make this compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-methyl-1-(3-trifluoromethyl)-1H-pyrazol-4-yl propan-2-ol involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have employed various strategies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, to construct this complex structure. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, paving the way for larger-scale production.

In terms of physical properties, 2-methyl-1-(3-trifluoromethyl)-1H-pyrazol-4-Yl Propan-Ol exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions and formulations. The compound's stability under physiological conditions has also been tested, showing minimal degradation over extended periods, which further underscores its suitability for biomedical applications.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Scientists have explored its ability to act as a carrier for anti-cancer agents, leveraging its structural flexibility to enhance drug uptake by specific cell types. Preliminary results from in vitro studies indicate that this approach could significantly improve the efficacy of chemotherapeutic agents while reducing systemic toxicity.

Moreover, 2-methyl-(trifluoromethyl)pyrazole derivatives have been investigated for their potential as agrochemicals. Their ability to inhibit key enzymes involved in plant pathogenesis has led to their consideration as candidates for next-generation pesticides. Field trials conducted in controlled environments have demonstrated promising results, with enhanced crop yields observed under experimental conditions.

The environmental impact of CAS No. 2229378 - 20 - 3 has also been a focus of recent research. Studies assessing its biodegradability and toxicity to aquatic organisms suggest that it poses minimal risk to ecosystems when used responsibly. These findings are particularly relevant given the increasing emphasis on sustainable chemistry practices across industries.

In conclusion, 2-methyl-(trifluoromethyl)pyrazole-based compounds represent a frontier in modern chemical research, offering versatile applications across multiple disciplines. As advancements in synthetic methodologies continue to unfold, the potential for this compound to contribute to groundbreaking innovations remains immense. Its role in drug discovery, material science, and agrochemistry positions it as a key player in shaping future scientific endeavors.